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Compound of Interest

Compound Name: 2-Amino-6-iodopurine

Cat. No.: B107381

An In-Depth Technical Guide to 2-Amino-6-iodopurine: Physicochemical Properties and
Experimental Applications

Introduction

2-Amino-6-iodopurine is a modified purine base of significant interest to researchers in
medicinal chemistry, molecular biology, and drug development. Its unique structure, featuring
an iodine atom at the 6-position and an amino group at the 2-position, makes it a versatile
intermediate for synthesizing a wide array of nucleoside analogs and a valuable tool for
biochemical and genetic research.[1][2] The presence of the iodine atom enhances its
reactivity, providing a strategic site for chemical modifications to develop novel therapeutic
agents, particularly in the antiviral and anticancer fields.[1][2] This guide provides a
comprehensive overview of the core physicochemical properties of 2-Amino-6-iodopurine,
details on experimental protocols for its synthesis, and its applications in various research
workflows.

Physicochemical Properties

The fundamental characteristics of 2-Amino-6-iodopurine are summarized below. These
properties are critical for its handling, storage, and application in experimental settings.

General and Physical Properties
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Property Value Source
White to light yellow or beige

Appearance _ [1][3][4]
crystalline powder.

Melting Point 240 °C (with decomposition) [1][5][6]

Boiling Point 651.1 °C (Predicted) [31[4]

Density 2.464 g/cm3 (Predicted) [3114]
Sparingly soluble in aqueous

- base; Slightly soluble in DMSO

Solubility ) ] ) [3114]
(with heating).[5] Insoluble in
water (N/A).

N Store at 2 - 8 °C.[1][2] Light

Storage Conditions - [5]

sensitive.
Chemical and Molecular Identifiers

Property Value Source

Molecular Formula CsHalNs [1107]

Molecular Weight 261.02 g/mol [3B1517]

Exact Mass 260.95114 Da [31[7]

Monoisotopic Mass

260.951143 Da

[3]4]

CAS Number 19690-23-4 [1][5]

PubChem CID 6101575 [117]

IUPAC Name 6-iodo-7H-purin-2-amine [6][7]
C1=NC2=C(N1)C(=NC(=N2)N)

SMILES | [6]7]
CQYPNVKLVHHOSJ-

INChl Key [61[7]
UHFFFAOYSA-N
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| and Predicted Properti

Property Value Source
pKa 6.73+£0.20 [5]
XLogP3-AA 0.4 [7]
Hydrogen Bond Donor Count 2 [7]
Hydrogen Bond Acceptor

C:;untg p ° vl
Rotatable Bond Count 0 [7]
Topological Polar Surface Area  80.5 A2 [7]

Experimental Protocols and Synthesis

2-Amino-6-iodopurine is typically synthesized from more common purine derivatives. A
prevalent method involves the nucleophilic substitution of a halogen atom in a precursor
compound.

General Synthesis from 2-Amino-6-chloropurine

A common synthetic route to 2-Amino-6-iodopurine involves the conversion of 2-amino-6-
chloropurine. This precursor is more readily available and serves as a key starting material.
The protocol generally involves a nucleophilic substitution reaction where the chloro group at
the 6-position is replaced by an iodo group.

Methodology:

 Starting Material: Begin with 2-amino-6-chloropurine.[8] This compound can be synthesized
from guanine by reacting it with a chlorinating agent like phosphorus oxychloride.[9][10]

o Reagents: A source of iodide, such as hydriodic acid or an iodide salt, is used.[5] The
reaction is often carried out in a suitable solvent.

e Reaction Conditions: The reaction mixture is typically heated to facilitate the substitution. The
specific temperature and reaction time depend on the chosen reagents and solvent system.
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For instance, refluxing the precursor with hydriodic acid in a solvent like acetic acid is a
viable method.[5][8]

Work-up and Purification: After the reaction is complete, the mixture is cooled, and the
product is isolated. This may involve neutralization, precipitation, and filtration. The crude
product is then purified, commonly through recrystallization or column chromatography, to
achieve the desired purity (e.g., 298% by HPLC).[1]
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Synthesis Workflow

Guanine

Chlorination
(e.g., POCI5)

(Z-Amino-G-chloropurine)

lodination
(e.g., Hydriodic Acid)

(Z-Amino-ﬁ-iodopurine)

Purification
(Recrystallization/HPLC)

Final Product (=98%)

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-Amino-6-iodopurine.
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Applications in Research and Development

2-Amino-6-iodopurine serves as a critical building block and research tool in several scientific
domains. Its ability to be incorporated into nucleic acids or serve as a precursor for more
complex molecules underpins its utility.

e Pharmaceutical Development: The compound is a key intermediate in the synthesis of
antiviral and anticancer drugs.[1][2] Its structure allows it to interfere with nucleic acid
metabolism, a common target for such therapies.[1][2]

» Nucleic Acid Research: It is used to create modified nucleotides.[1] Incorporating these into
DNA or RNA provides insights into genetic mechanisms, gene expression, and cellular
processes.[1][2]

o Biotechnology and Synthetic Biology: This purine derivative aids in the design of novel
biomolecules, contributing to advancements in genetic engineering.[1]

o Study of Purine Metabolism: It is an instrumental compound for investigating purine
metabolic pathways, which helps in understanding metabolic disorders.[1]

Research and Development Applications
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Key application areas for 2-Amino-6-iodopurine in scientific research.

Role in Sighaling Pathway Research
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Purines are fundamental molecules not only for building nucleic acids but also as signaling
molecules that regulate a vast number of cellular processes.[11] The study of purine derivatives
like 2-Amino-6-iodopurine contributes to our understanding of these pathways. Key signaling
pathways influenced by amino acid and purine availability include the mTORC1 and GCN2
pathways, which are central regulators of cell growth, metabolism, and autophagy.[12][13][14]
While 2-Amino-6-iodopurine is not a direct modulator, its use in creating analogs helps in
developing probes and inhibitors to dissect these complex networks.

4 Context in Cellular Signaling Research A
2-Amino-6-iodopurine
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J
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Conceptual role of purine analogs in studying major signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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